Cas no 845885-94-1 (1-(4-Bromobenzyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic Acid)

• Product Name: 1-(4-Bromobenzyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic Acid
• CAS No: 845885-94-1
• MF: C₁₁H₁₀BrN₃O₂
• MW: 296.120001316071
• MDL: MFCD06659088
• CID: 721069
• PubChem ID: 2794828
• Update Time: 2025-05-20

1-(4-Bromobenzyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-carboxylicacid, 1-[(4-bromophenyl)methyl]-5-methyl-
• 1-(4-BROMOBENZYL)-5-METHYL-1H-1,2,3-TRIAZOLE-4-CARBOXYLIC ACID
• 1-[(4-bromophenyl)methyl]-5-methyltriazole-4-carboxylic acid
• 1-[(4-bromophenyl)methyl]-5-methyl-1,2,3-triazole-4-carboxylic acid
• 1-[(4-bromophenyl)methyl]-5-methyl-1H-1,2,3-triazole-4-carboxylic acid
• PS-11119
• EN300-1610123
• 845885-94-1
• A840870
• DTXSID90383450
• FT-0644902
• CS-0279509
• 1-(4-Bromobenzyl)-5-methyl-1H-1,2,3-triazole-4-carboxylicacid
• SCHEMBL2367880
• 1-(4-bromo-benzyl)-5-methyl-1H-[1,2,3]triazole-4-carboxylic acid
• FJFFHBYCFJNIAV-UHFFFAOYSA-N
• AKOS005739955
• 1-[(4-bromophenyl)methyl]-5-methyl-triazole-4-carboxylic Acid
• STL143192
• MFCD06659088
• DB-018546
• 1-(4-Bromobenzyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic Acid

• MDL： MFCD06659088
• Inchi： 1S/C11H10BrN3O2/c1-7-10(11(16)17)13-14-15(7)6-8-2-4-9(12)5-3-8/h2-5H,6H2,1H3,(H,16,17)
• InChI Key： FJFFHBYCFJNIAV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CN1C(C)=C(C(=O)O)N=N1

Computed Properties

• Exact Mass: 294.99600
• Monoisotopic Mass: 294.996
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68A^2
• XLogP3: 2.2

Experimental Properties

• Density: 1.65
• Melting Point: 192 °C
• Boiling Point: 507.7°C at 760 mmHg
• Flash Point: 260.9°C
• Refractive Index: 1.674
• PSA: 68.01000
• LogP: 2.09550

1-(4-Bromobenzyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic Acid Security Information

• Hazard Statement： Irritant/Flammable
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 1-(4-Bromobenzyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic Acid

Introduction to 1-(4-Bromobenzyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic Acid (CAS No. 845885-94-1)

1-(4-Bromobenzyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic Acid (CAS No. 845885-94-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromobenzyl group and a methyl-substituted 1,2,3-triazole ring. These features contribute to its potential applications in drug discovery and development.

The 1,2,3-triazole ring is a well-known heterocyclic structure that has been extensively studied for its biological activities. The presence of this ring in 1-(4-Bromobenzyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic Acid imparts several advantageous properties, such as enhanced stability and improved binding affinity to various biological targets. The bromobenzyl group, on the other hand, provides additional functionalization opportunities for further chemical modifications.

Recent research has highlighted the potential of 1-(4-Bromobenzyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic Acid in the development of novel therapeutic agents. For instance, studies have shown that compounds containing the 1,2,3-triazole moiety exhibit potent anti-inflammatory and anti-cancer activities. The brominated benzyl group has been found to enhance the lipophilicity of the molecule, which can improve its cellular uptake and bioavailability.

In the context of drug discovery, 1-(4-Bromobenzyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic Acid has been explored as a lead compound for the development of inhibitors targeting specific enzymes and receptors. One notable application is in the inhibition of kinases, which are key regulators of cellular signaling pathways involved in various diseases. The ability to modulate kinase activity through this compound could have significant implications for the treatment of conditions such as cancer and neurodegenerative disorders.

The synthesis of 1-(4-Bromobenzyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic Acid typically involves a multi-step process that includes the formation of the 1,2,3-triazole ring via a copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction. This "click" chemistry approach is highly efficient and has become a standard method for constructing complex molecules with high yields and selectivity. The introduction of the bromobenzyl group can be achieved through various substitution reactions or direct coupling methods.

From a pharmacological perspective, 1-(4-Bromobenzyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic Acid has been evaluated for its safety and efficacy in preclinical studies. Animal models have demonstrated that this compound exhibits low toxicity and favorable pharmacokinetic properties. These findings suggest that it may be suitable for further clinical evaluation as a potential therapeutic agent.

In addition to its therapeutic applications, 1-(4-Bromobenzyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic Acid has also been investigated for its use in chemical biology research. Its ability to selectively interact with specific biomolecules makes it a valuable tool for probing cellular processes and understanding disease mechanisms. For example, it can be used as a probe to study protein–protein interactions or to identify new targets for drug development.

The versatility of 1-(4-Bromobenzyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic Acid extends beyond its direct biological applications. It can serve as a building block for the synthesis of more complex molecules with diverse functionalities. This makes it an attractive starting material for combinatorial chemistry approaches aimed at generating large libraries of compounds for high-throughput screening.

In conclusion, 1-(4-Bromobenzyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic Acid (CAS No. 845885-94-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an important molecule for further investigation and development. As research in this area continues to advance, it is likely that new insights and applications will emerge, further highlighting the significance of this compound in the field.